Cas no 2411250-01-4 (N-(4-fluorophenyl)(pyrazin-2-yl)methyl-N-methylprop-2-enamide)

• Product Name: N-(4-fluorophenyl)(pyrazin-2-yl)methyl-N-methylprop-2-enamide
• CAS No: 2411250-01-4
• MF: C₁₅H₁₄FN₃O
• MW: 271.289566516876
• CID: 6087511
• PubChem ID: 165351494
• Update Time: 2025-09-28

N-(4-fluorophenyl)(pyrazin-2-yl)methyl-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)(pyrazin-2-yl)methyl-N-methylprop-2-enamide
• 2-Propenamide, N-[(4-fluorophenyl)-2-pyrazinylmethyl]-N-methyl-
• N-[(4-fluorophenyl)(pyrazin-2-yl)methyl]-N-methylprop-2-enamide
• EN300-26585906
• Z2738287355
• DTXSID101173148
• 2411250-01-4

• Inchi： 1S/C15H14FN3O/c1-3-14(20)19(2)15(13-10-17-8-9-18-13)11-4-6-12(16)7-5-11/h3-10,15H,1H2,2H3
• InChI Key： NGNOCMPJJHWIIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=NC=CN=1)N(C(C=C)=O)C

Computed Properties

• Exact Mass: 271.11209024g/mol
• Monoisotopic Mass: 271.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.1Ų